Cas no 2375261-28-0 (Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate)

• Product Name: Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate
• CAS No: 2375261-28-0
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 6173357
• PubChem ID: 145874309
• Update Time: 2025-10-29

Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-39871290
• EN300-7438714
• ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate
• ethyl (4s)-2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate
• 2375261-28-0
• Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate

• Inchi： 1S/C8H13NO3S/c1-2-12-7(10)8-3-6(4-8)13(9,11)5-8/h6,9H,2-5H2,1H3
• InChI Key： HCUXTQONPASQRB-UHFFFAOYSA-N
• SMILES： S1(CC2(C(=O)OCC)CC1C2)(=N)=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate

Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2375261-28-0): A Comprehensive Overview

Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2375261-28-0) is a highly intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic thiazole derivative exhibits a unique structural framework, making it a valuable scaffold for the development of novel therapeutic agents. The compound's complex molecular architecture, characterized by its fused ring system and functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The< strong> CAS number 2375261-28-0 provides a unique identifier for this compound, ensuring precise classification and retrieval in scientific databases. This standardized numbering system is essential for researchers to accurately reference and communicate findings related to this molecule. The chemical structure of Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate features a thiabicyclo[2.1.1]hexane core, which is a rare and structurally diverse motif in natural products and synthetic chemistry.

Recent advancements in computational chemistry have enabled the detailed study of the electronic properties and reactivity of this compound. Molecular modeling techniques have revealed that the thiabicyclo[2.1.1]hexane scaffold possesses distinct electronic characteristics, which could influence its interaction with biological targets. These insights are crucial for designing targeted drug candidates with enhanced binding affinity and selectivity.

The< strong> ethyl 4-carboxylate substituent in the molecule introduces a polar functional group that can modulate solubility and metabolic stability, key factors in drug development. This feature makes Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate an attractive candidate for further derivatization to improve pharmacokinetic properties.

In the realm of medicinal chemistry, the< strong> 2-imino group serves as a versatile handle for chemical modifications, allowing researchers to explore diverse structural analogs. The presence of this nitrogen-containing heterocycle suggests potential bioactivity against various biological pathways, including enzyme inhibition and receptor binding.

The synthesis of Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate presents unique challenges due to its complex bicyclic structure. However, recent reports have highlighted innovative synthetic strategies that have enabled efficient access to this motif. These methodologies include transition-metal-catalyzed cyclizations and ring-forming reactions, which have significantly advanced the construction of such intricate scaffolds.

Ongoing research in this area focuses on exploring the pharmacological potential of derivatives of Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate. Preliminary studies have indicated that certain analogs exhibit promising biological activity, particularly in the context of anti-inflammatory and anticancer applications. These findings underscore the importance of this compound as a lead structure for drug discovery programs.

The< strong> thiabicyclo[2.1.1]hexane core is particularly noteworthy due to its rarity in natural products and its potential as a privileged scaffold in medicinal chemistry. The unique conformational flexibility offered by this bicyclic system allows for diverse interactions with biological targets, making it an ideal platform for structure-based drug design.

The< strong> carboxylate moiety at the 4-position not only enhances solubility but also provides a site for further functionalization through ester hydrolysis or amidation reactions. These transformations can be exploited to generate libraries of derivatives with tailored physicochemical properties and biological activities.

In conclusion, Ethyl 2-imino-2-oxo-2lambda6-thiabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2375261-28-0) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical properties and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.